Cas no 6797-16-6 (2-hexyl-1,3-benzoxazole)

• Product Name: 2-hexyl-1,3-benzoxazole
• CAS No: 6797-16-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1728557
• PubChem ID: 23240
• Update Time: 2025-04-21

2-hexyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-1,3-benzoxazole
• 2-Hexylbenzoxazole
• 4-27-00-01127 (Beilstein Handbook Reference)
• BRN 0137979
• 6797-16-6
• DTXSID80218161
• BENZOXAZOLE, 2-HEXYL-
• 2-n-Hexyl-benzoxazole

• Inchi： 1S/C13H17NO/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
• InChI Key： JQHDCQOQCPLIKR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCCCCC

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03